Cas no 1396785-49-1 (6-(4-benzylpiperidin-1-yl)-N-(1H-1,2,4-triazol-3-yl)pyridazine-3-carboxamide)

• Product Name: 6-(4-benzylpiperidin-1-yl)-N-(1H-1,2,4-triazol-3-yl)pyridazine-3-carboxamide
• CAS No: 1396785-49-1
• MF: C₁₉H₂₁N₇O
• MW: 363.416342496872
• CID: 6567300
• Update Time: 2025-05-19

6-(4-benzylpiperidin-1-yl)-N-(1H-1,2,4-triazol-3-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(4-benzylpiperidin-1-yl)-N-(1H-1,2,4-triazol-3-yl)pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 6-[4-(phenylmethyl)-1-piperidinyl]-N-1H-1,2,4-triazol-5-yl-

• Inchi： 1S/C19H21N7O/c27-18(22-19-20-13-21-25-19)16-6-7-17(24-23-16)26-10-8-15(9-11-26)12-14-4-2-1-3-5-14/h1-7,13,15H,8-12H2,(H2,20,21,22,25,27)
• InChI Key： YDLKPEQUTLLEFM-UHFFFAOYSA-N
• SMILES： C1(C(NC2NN=CN=2)=O)=NN=C(N2CCC(CC3=CC=CC=C3)CC2)C=C1

Additional information on 6-(4-benzylpiperidin-1-yl)-N-(1H-1,2,4-triazol-3-yl)pyridazine-3-carboxamide

Introduction to Compound with CAS No. 1396785-49-1 and Product Name: 6-(4-benzylpiperidin-1-yl)-N-(1H-1,2,4-triazol-3-yl)pyridazine-3-carboxamide

The compound with the CAS number 1396785-49-1 and the product name 6-(4-benzylpiperidin-1-yl)-N-(1H-1,2,4-triazol-3-yl)pyridazine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key pharmacophores that contribute to its biological activity, making it a promising candidate for further research and development.

At the core of this compound's design lies the pyridazine scaffold, which is well-documented for its role in medicinal chemistry. Pyridazines are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the pyridazine ring in this compound not only enhances its binding affinity to biological targets but also contributes to its overall stability and bioavailability.

The nitrogen-rich triazole moiety is another critical component of this compound. Triazoles have been extensively studied for their antimicrobial and anti-inflammatory effects. The incorporation of a 1H-1,2,4-triazol-3-yl group into the molecular structure of this compound is expected to enhance its interaction with biological receptors, thereby improving its pharmacological efficacy. This moiety is particularly noteworthy for its ability to modulate enzyme activity and receptor binding, making it a valuable asset in drug design.

Furthermore, the benzylpiperidine component adds another layer of complexity to the compound's structure. Piperidine derivatives are known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. The benzyl substitution on the piperidine ring enhances lipophilicity, which can improve oral bioavailability and CNS penetration. This feature makes the 4-benzylpiperidin-1-yl group particularly attractive for developing drugs targeting neurological disorders.

Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. For instance, research has demonstrated that derivatives of pyridazine and triazole exhibit significant inhibitory effects on kinases and other enzymes involved in cancer progression. The combination of these pharmacophores in a single molecule suggests that this compound may offer a multitargeted approach to cancer therapy, potentially overcoming resistance mechanisms associated with single-agent treatments.

In addition to its anti-cancer potential, preliminary investigations have explored the compound's efficacy in treating inflammatory diseases. The pyridazine and triazole moieties are known to interact with inflammatory pathways, making them promising candidates for drugs targeting conditions such as rheumatoid arthritis and inflammatory bowel disease. Further studies are needed to fully elucidate these mechanisms and optimize therapeutic outcomes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance synthetic efficiency but also minimize byproduct formation, ensuring a cleaner reaction profile.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. These studies have provided insights into binding affinities, metabolic stability, and potential side effects. By leveraging computational tools, researchers can predict how modifications to the molecular structure might impact its pharmacological properties, guiding future design iterations.

The development of novel pharmaceuticals often involves rigorous testing in preclinical models before human trials can begin. Animal studies have shown promising results regarding the safety and efficacy of this compound when administered orally or intravenously. These studies have helped establish dosing regimens and identify potential toxicological concerns that need to be addressed before clinical translation.

As research continues to evolve, new methodologies are being developed to enhance drug discovery processes. High-throughput screening (HTS) techniques allow researchers to rapidly test thousands of compounds against various biological targets, streamlining the identification of lead candidates. The unique structure of this compound makes it an attractive candidate for HTS campaigns aimed at identifying new therapeutic agents.

The role of artificial intelligence (AI) in drug discovery cannot be overstated. AI algorithms can analyze vast datasets quickly, identifying patterns that might not be apparent through traditional methods alone. By integrating AI into drug development pipelines, researchers can accelerate the identification of promising compounds like this one and optimize their properties more efficiently.

In conclusion,6-(4-benzylpiperidin-1-yl)-N-(1H-1,2,4-triazol-3-yl)pyridazine-3-carboxamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a compelling candidate for further research and development. As our understanding of biological systems continues to grow,1396785-49-1 may play a crucial role in addressing some of today's most pressing medical challenges.